Methyl (2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propionate
Overview
Description
“Methyl (2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propionate” is a chiral intermediate . It is an organic compound with the molecular formula C11H12O4 . This compound is used in the synthesis of various other compounds .
Synthesis Analysis
The synthesis of “Methyl (2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propionate” involves a transesterification reaction. The dextrorotatory (2S,3R) enantiomer, present in a starting mixture containing both the levorotatory (2R,3S) and dextrorotatory (2S,3R) enantiomers, is subjected to this reaction in an anhydrous medium and in the presence of an enzyme which does not affect the levorotatory (2R,3S) enantiomer .
Molecular Structure Analysis
The molecular structure of “Methyl (2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propionate” is characterized by the presence of an epoxy group and a methoxyphenyl group. The compound has a molecular weight of 208.21 g/mol .
Physical And Chemical Properties Analysis
“Methyl (2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propionate” is an organic compound with the molecular formula C11H12O4. It has a molecular weight of 208.21 g/mol . Additional physical and chemical properties are not detailed in the available sources.
Scientific Research Applications
Production of Optically Active Compounds
This compound can be used in the production of optically active compounds. For instance, it is used in the production of an optically active (2S,3S)-3-hydroxy-2-(4-methoxyphenyl)-2,3-dihydro-1,5-benzothiazepin-4(5H)-one (Cis-lactam), which is a pharmaceutical compound .
Enzyme-Catalyzed Reactions
The compound is used in enzyme-catalyzed reactions. It is used in the enantioselective hydrolysis of racemic methyl 3-(4-methoxyphenyl)glycidic acid methyl ester employing enzymes .
Production in Emulsion Bioreactors
This compound can be produced in emulsion bioreactors using lipase from Serratia marcescens. The kinetics of the hydrolyzing reaction and purification of the compound from the reaction mixture were investigated for industrial applications .
Stereospecific Hydrolysis
The compound is used in stereospecific hydrolysis. In the hydrolysis of racemic 3-(4-methoxyphenyl)glycidic acid methyl ester by immobilized Mucor miehei lipase in supercritical CO2, the initial hydrolysis rate of the (2S,3R)-form was faster than the rate of the (2R,3S)-form .
Industrial Applications
The compound has potential industrial applications. The hydrolyzing reaction in the bioreactor proceeded at a rate that was first order in substrate concentration. The reaction rate was affected by a stirring speed and the ratio of the aqueous phase containing lipase to the toluene phase containing substrate .
Pharmaceutical Applications
The compound has pharmaceutical applications. It is used in the production of Diltiazem, a pharmaceutical compound used for the treatment of angina due to coronary artery spasm, and for exertional angina .
Mechanism of Action
Target of Action
Methyl (2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propionate is a complex organic compound that primarily targets the enzyme lipase from Serratia marcescens . This enzyme plays a crucial role in the hydrolysis of fats in the body.
Mode of Action
The compound interacts with its target enzyme in a specific manner. It is used as a substrate in a hydrolyzing reaction facilitated by the lipase enzyme . The reaction rate is affected by various factors such as the stirring speed and the ratio of the aqueous phase containing lipase to the toluene phase containing the substrate .
Result of Action
The hydrolyzing reaction of the compound results in the production of an optically active form of the compound, known as (-)MPGM . It is an important intermediate for the production of diltiazem hydrochloride, a coronary vasodilator .
Action Environment
The action, efficacy, and stability of Methyl (2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propionate are influenced by various environmental factors. For instance, the hydrolyzing reaction in the bioreactor proceeds at a rate that is first order in substrate concentration . Additionally, the phase separation after the enzymatic reaction is accomplished by the addition of surfactant to the reaction mixture .
properties
IUPAC Name |
methyl (2R,3S)-3-(4-methoxyphenyl)oxirane-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O4/c1-13-8-5-3-7(4-6-8)9-10(15-9)11(12)14-2/h3-6,9-10H,1-2H3/t9-,10+/m0/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CVZUMGUZDAWOGA-VHSXEESVSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C2C(O2)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)[C@H]2[C@@H](O2)C(=O)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40232949 |
Source
|
| Record name | Oxiranecarboxylic acid, 3-(4-methoxyphenyl)-, methyl ester, (2R,3S)-rel- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40232949 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl (2R,3S)-2,3-epoxy-3-(4-methoxyphenyl)propionate | |
CAS RN |
105560-93-8, 84056-02-0 |
Source
|
| Record name | Methyl (2R,3S)-3-(4-methoxyphenyl)-2-oxiranecarboxylate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=105560-93-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Oxiranecarboxylic acid, 3-(4-methoxyphenyl)-, methyl ester, (2R,3S)-rel- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0084056020 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Methyl 2,3-epoxy-3-(4-methoxyphenyl)propionate, (2R,3S)-(-)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0105560938 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Oxiranecarboxylic acid, 3-(4-methoxyphenyl)-, methyl ester, (2R,3S)-rel- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40232949 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Methyl 2R,3S-(-)-3-(4-methoxyphenyl)oxiranecarboxylate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.100.580 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | METHYL 2,3-EPOXY-3-(4-METHOXYPHENYL)PROPIONATE, (2R,3S)-(-)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/D8MQ7L5PJ2 | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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